Soil organic carbon (SOC) affects essential biological, biochemical, and physical soil functions such as nutrient cycling, water retention, water distribution, and soil structure stability. The Andean páramo known as such a high carbon and water storage capacity ecosystem is a complex, heterogeneous and remote ecosystem complicating field studies to collect SOC data. Here, we propose a multi-predictor remote quantification of SOC using Random Forest Regression to map SOC stock in the herbaceous páramo of the Chimborazo province, Ecuador. Spectral indices derived from the Landsat-8 (L8) sensors, OLI and TIRS, topographic, geological, soil taxonomy and climate variables were used in combination with 500 in situ SOC sampling data for training and calibrating a suitable predictive SOC model. The final predictive model selected uses nine predictors with a RMSE of 1.72% and a R2 of 0.82 for SOC expressed in weight %, a RMSE of 25.8 Mg/ha and a R2 of 0.77 for the model in units of Mg/ha. Satellite-derived indices such as VARIG, SLP, NDVI, NDWI, SAVI, EVI2, WDRVI, NDSI, NDMI, NBR and NBR2 were not found to be strong SOC predictors. Relevant predictors instead were in order of importance: geological unit, soil taxonomy, precipitation, elevation, orientation, slope length and steepness (LS Factor), Bare Soil Index (BI), average annual temperature and TOA Brightness Temperature. Variables such as the BI index derived from satellite images and the LS factor from the DEM increase the SOC mapping accuracy. The mapping results show that over 57% of the study area contains high concentrations of SOC, between 150 and 205 Mg/ha, positioning the herbaceous páramo as an ecosystem of global importance. The results obtained with this study can be used to extent the SOC mapping in the whole herbaceous ecosystem of Ecuador offering an efficient and accurate methodology without the need for intensive in situ sampling.

The Global Stocktake (GST), implemented by the Paris Agreement, requires rapid developments in the capabilities to quantify annual greenhouse gas (GHG) emissions and removals consistently from the global to the national scale and improvements to national GHG inventories. In particular, new capabilities are needed for accurate attribution of sources and sinks and their trends to natural and anthropogenic processes. On the one hand, this is still a major challenge as national GHG inventories follow globally harmonized methodologies based on the guidelines established by the Intergovernmental Panel on Climate Change, but these can be implemented differently for individual countries. Moreover, in many countries the capability to systematically produce detailed and annually updated GHG inventories is still lacking. On the other hand, spatially-explicit datasets quantifying sources and sinks of carbon dioxide, methane and nitrous oxide emissions from Earth Observations (EO) are still limited by many sources of uncertainty. While national GHG inventories follow diverse methodologies depending on the availability of activity data in the different countries, the proposed comparison with EO-based estimates can help improve our understanding of the comparability of the estimates published by the different countries. Indeed, EO networks and satellite platforms have seen a massive expansion in the past decade, now covering a wide range of essential climate variables and offering high potential to improve the quantification of global and regional GHG budgets and advance process understanding. Yet, there is no EO data that quantifies greenhouse gas fluxes directly, rather there are observations of variables or proxies that can be transformed into fluxes using models. Here, we report results and lessons from the ESA-CCI RECCAP2 project, whose goal was to engage with National Inventory Agencies to improve understanding about the methods used by each community to estimate sources and sinks of GHGs and to evaluate the potential for satellite and in-situ EO to improve national GHG estimates. Based on this dialogue and recent studies, we discuss the potential of EO approaches to provide estimates of GHG budgets that can be compared with those of national GHG inventories. We outline a roadmap for implementation of an EO carbon-monitoring program that can contribute to the Paris Agreement.

Agroforestry (AF) is an ancient tradition in Ethiopian dryland farming system. Several studies have examined system design, soil fertility management and system interactions, but the biodiversity and mitigation aspects of climate change have received less focus. We assessed the diversity of woody species, biomass carbon (C), and soil organic carbon (SOC) stock associated with indigenous dryland AF practices. A total of 197 smallholder farmers representing four AF practices (home garden, parkland, boundary plantation, and woodlot) from lowland, midland, and highland areas were systematically selected. The inventory of woody species was carried out on each farm's randomly formed plot. We identified a total of 59 woody species representing 48 genera and 32 families. Shannon diversity index (H') was highest in home garden and parkland AF, while woodlots had the highest mean total stock of biomass C (31 Mg C ha−1). C stocks for smallholding systems (total biomass C and SOC 0–60 cm) ranged from 77–135 Mg ha−1. Total biomass C stocks were significantly correlated with abundance (Spearman r = 0.333; p = 0.002) but biomass components were not significantly correlated with H'. SOC soil depth stock (0–60 cm) was positively and significantly associated with H' (Spearman r = 0.291 & 0.351; p  中文翻译： 埃塞俄比亚北部农林业系统中的树木多样性和碳储量 农林业（AF）是埃塞俄比亚旱地耕作系统中的一项古老传统。一些研究检查了系统设计，土壤肥力管理和系统相互作用，但是气候变化的生物多样性和缓解方面受到的关注较少。我们评估了与土著旱地AF做法相关的木本物种，生物量碳（C）和土壤有机碳（SOC）种群的多样性。系统地选择了来自低地，中部和高地地区的197位小农，他们代表了四种AF模式（家庭花园，公园地，边界人工林和林地）。在每个农场的随机地块上进行了木本物种清查。我们确定了代表48个属和32个科的59种木本植物。香农多样性指数（H'）在家庭花园和绿地AF中最高，而林地的平均生物量碳最高（31 Mg C ha-1）。小农户系统的碳储量（总生物量碳和SOC 0-60 cm）范围为77-135 Mg ha-1。总生物量碳储量与丰度显着相关（Spearman r = 0.333； p = 0.002），但生物量成分与H'没有显着相关。SOC土壤深度储量（0–60 cm）与H'呈正相关（Spearman r = 0.291＆0.351； p <0.01）。我们报告说，家庭花园和公园自动对焦系统的物种丰富度高于林地。相对于其他自动对焦系统，公园式自动对焦产生的生物量和SOC存量较低。战略性使用家庭花园和边界种植可以改善埃塞俄比亚旱地生态系统中的树木多样性和碳储量。小农户系统的碳储量（总生物量碳和SOC 0-60 cm）范围为77-135 Mg ha-1。总生物量碳储量与丰度显着相关（Spearman r = 0.333； p = 0.002），但生物量成分与H'没有显着相关。SOC土壤深度储量（0-60 cm）与H'呈正相关（Spearman r = 0.291＆0.351； p <0.01）。我们报告说，家庭花园和公园自动对焦系统的物种丰富度高于林地。相对于其他自动对焦系统，公园式自动对焦产生的生物量和SOC存量较低。战略性使用家庭花园和边界种植可以改善埃塞俄比亚旱地生态系统中的树木多样性和碳储量。小农户系统的碳储量（总生物量碳和SOC 0-60 cm）范围为77-135 Mg ha-1。总生物量碳储量与丰度显着相关（Spearman r = 0.333； p = 0.002），但生物量成分与H'没有显着相关。SOC土壤深度储量（0–60 cm）与H'呈正相关（Spearman r = 0.291＆0.351； p <0.01）。我们报告说，家庭花园和公园自动对焦系统的物种丰富度高于林地。相对于其他自动对焦系统，公园式自动对焦产生的生物量和SOC存量较低。战略性使用家庭花园和边界种植可以改善埃塞俄比亚旱地生态系统中的树木多样性和碳储量。总生物量碳储量与丰度显着相关（Spearman r = 0.333； p = 0.002），但生物量成分与H'没有显着相关。SOC土壤深度储量（0–60 cm）与H'呈正相关（Spearman r = 0.291＆0.351； p <0.01）。我们报告说，家庭花园和公园自动对焦系统的物种丰富度高于林地。相对于其他自动对焦系统，公园式自动对焦产生的生物量和SOC存量较低。战略性使用家庭花园和边界种植可以改善埃塞俄比亚旱地生态系统中的树木多样性和碳储量。总生物量碳储量与丰度显着相关（Spearman r = 0.333； p = 0.002），但生物量成分与H'没有显着相关。SOC土壤深度储量（0–60 cm）与H'呈正相关（Spearman r = 0.291＆0.351； p <0.01）。我们报告说，家庭花园和公园自动对焦系统的物种丰富度高于林地。相对于其他自动对焦系统，公园式自动对焦产生的生物量和SOC存量较低。战略性使用家庭花园和边界种植可以改善埃塞俄比亚旱地生态系统中的树木多样性和碳储量。0.01）。我们报告说，家庭花园和绿地自动对焦系统的物种丰富度高于林地。相对于其他自动对焦系统，公园式自动对焦产生的生物量和SOC存量较低。战略性使用家庭花园和边界种植可以改善埃塞俄比亚旱地生态系统中的树木多样性和碳储量。0.01）。我们报告说，家庭花园和公园自动对焦系统的物种丰富度高于林地。相对于其他自动对焦系统，公园式自动对焦产生的生物量和SOC存量较低。战略性使用家庭花园和边界种植可以改善埃塞俄比亚旱地生态系统中的树木多样性和碳储量。

Timber harvesting and industrial wood processing laterally transfer the carbon stored in forest sectors to wood products creating a wood products carbon pool. The carbon stored in wood products is allocated to end-use wood products (e.g., paper, furniture), landfill, and charcoal. Wood products can store substantial amounts of carbon and contribute to the mitigation of greenhouse effects. Therefore, accurate accounts for the size of wood products carbon pools for different regions are essential to estimating the land-atmosphere carbon exchange by using the bottom-up approach of carbon stock change. To quantify the carbon stored in wood products, we developed a state-of-the-art estimator (Wood Products Carbon Storage Estimator, WPsCS Estimator) that includes the wood products disposal, recycling, and waste wood decomposition processes. The wood products carbon pool in this estimator has three subpools: (1) end-use wood products, (2) landfill, and (3) charcoal carbon. In addition, it has a user-friendly interface, which can be used to easily parameterize and calibrate an estimation. To evaluate its performance, we applied this estimator to account for the carbon stored in wood products made from the timber harvested in Maine, USA, and the carbon storage of wood products consumed in the United States. The WPsCS Estimator can efficiently and easily quantify the carbon stored in harvested wood products for a given region over a specific period, which was demonstrated with two illustrative examples. In addition, WPsCS Estimator has a user-friendly interface, and all parameters can be easily modified.

Sequestration of carbon on forest land is a common and practical component within many climate action plans developed by state or municipal governments. Initial planning often identifies the general magnitude of sequestration expected given the scope of the project. Because age plays a key role in forest carbon dynamics, we summarize both the carbon stock and accumulation rates in live trees by age class and region, allowing managers and policymakers to assess the influence of forest age class structure on forest carbon storage as represented in current inventories. State-level information is provided in supplementary tables. Average regional aboveground live tree carbon stocks (represented on a per area basis) range from 11.6 tC/ha in the Great Plains to 130 tC/ha in the Pacific Northwest West (west-side of Cascades) and increase with age in all regions, although in three regions carbon stock declined in the oldest age class. Regional average annual net change in live aboveground tree carbon varies from a low of − 0.18 tC /ha/yr in the Rocky Mountain South region to a high value of 1.74 tC/ha/yr in Pacific Northwest West. In all regions except Rocky Mountain South, accumulation rates are highest in the younger age classes and decline with age, with older age classes in several western regions showing negative rates. In the Southeast and Pacific Northwest West, intermediate age classes exhibit lower rates, likely due to harvesting activity. Aboveground live tree carbon stocks increase and rates of average change decrease with age with few exceptions; this pattern holds when examining hardwood and softwood types individually. Because multiple forest management objectives are often considered and tradeoffs need to be assessed, we recommend considering both measures—standing stock and average annual change—of carbon storage. The relative importance of each component depends on management and policy objectives and the time frame related to those objectives. Harvesting and natural disturbance also affect forest carbon stock and change and may need to be considered if developing projections of potential carbon storage. We present forest carbon summaries at a scale and scope to meet information needs of managers and policymakers.

The homestead forests of Bangladesh occupy 0.27 million hectares (10% of the total forested area) and have potential to store carbon (C) and conserve biodiversity. Small scale forestry practices, however, are lacking reliable estimation of C stocks and tree species diversity. This may hinder successful implementation of REDD + and similar mechanisms as they concentrate on large-scale forests. This study aimed to estimate the above- and below-ground carbon stocks in homestead forests of Maheshkhali Island in Bangladesh and how tree species diversity and stand structural variation affect these C stocks. We randomly surveyed a total of 239 homestead forests in the hillside, beachside, and inland in 2019. Tree biomass C stocks were 48–67% greater in the inland and hillside forests than in the beachside due to significantly greater stand density, basal area, tree diameter. In total we found 52 tree species, but most abundant species in the inland and hillside forests, Mangifera indica, Samanea saman, and Artocarpus heterophyllus stored the most C in tree biomass. Greater tree species richness and diversity index in the inland and hillside forests indicated greater above- and below-ground tree biomass C stocks. An increase in tree species richness and diversity index by one unit was found to increase the tree biomass C stock by 22 and 30 Mg C ha−1, respectively. The total soil C stock was also affected by tree species diversity, stand density, and their interaction with soil properties. Total soil C stocks were greatest (51 Mg ha−1) in the inland forests, having also the greatest stand density and tree species richness. C stock in soil surface was greatest in the hillside forests due to the greatest litterfall, but the average share of litterfall from the total biomass C was only 0.1%. Homestead forest ecosystems could store 96 Mg C ha−1 in total, which can contribute to climate change mitigation by generating C credits for small-scale homestead forests owners. Above- and below-ground tree biomass C stocks were found to correlate with tree species diversity, which may also contribute to biodiversity conservation in the REDD + in Bangladesh and countries alike.

Following publication of the original article [1], the authors reported errors in the reference citation.Due to a mistake during the editing process, in the reference numbering of the cited literature, all references from the sentence "Different studies use the visible region considering that soils with higher carbon content have a darker appearance [63] " on page 5 onward refer to the reference number with 1 index number higher.So [63] refers to the reference [64], this continues until the last reference cited in the text [112] which refers to the listed reference [113]:[63] → [64].…[112] → [113].1.Ayala Izurieta JE, Márquez CO, García VJ, Jara Santillán CA, Sisti JM, Pasqualotto N, Van Wittenberghe S, Delegido J. Multi-predictor mapping of soil organic carbon in the alpine tundra: a case study for the central Ecuadorian páramo. Carbon Balance Manage. 2021;16:32. https://doi.org/10.1186/s13021-021-00195-2.CAS Article Google Scholar Download referencesAffiliationsImage Processing Laboratory (IPL), University of Valencia, 46980, Paterna, Valencia, SpainJohanna Elizabeth Ayala Izurieta, Carlos Arturo Jara Santillán, Nieves Pasqualotto, Shari Van Wittenberghe & Jesús DelegidoFaculty of Engineering, National University of La Plata, B1900TAG, La Plata, ArgentinaJorge Marcelo SistiFaculty of Engineering, National University of Chimborazo, Riobamba, 060150, EcuadorCarmen Omaira Márquez & Víctor Julio GarcíaFaculty of Forestry and Environmental Sciences, University of Los Andes, Mérida, 5101, VenezuelaCarmen Omaira MárquezFaculty of Science, University of Los Andes, Mérida, 5101, VenezuelaVíctor Julio GarcíaFaculty of Natural Resources, Higher Superior Polytechnic School of Chimborazo, Riobamba, 060155, EcuadorCarlos Arturo Jara SantillánAuthorsJohanna Elizabeth Ayala IzurietaView author publicationsYou can also search for this author in PubMed Google ScholarCarmen Omaira MárquezView author publicationsYou can also search for this author in PubMed Google ScholarVíctor Julio GarcíaView author publicationsYou can also search for this author in PubMed Google ScholarCarlos Arturo Jara SantillánView author publicationsYou can also search for this author in PubMed Google ScholarJorge Marcelo SistiView author publicationsYou can also search for this author in PubMed Google ScholarNieves PasqualottoView author publicationsYou can also search for this author in PubMed Google ScholarShari Van WittenbergheView author publicationsYou can also search for this author in PubMed Google ScholarJesús DelegidoView author publicationsYou can also search for this author in PubMed Google ScholarCorresponding authorCorrespondence to Johanna Elizabeth Ayala Izurieta.Publisher's NoteSpringer Nature remains neutral with regard to jurisdictional claims in published maps and institutional affiliations.Open Access This article is licensed under a Creative Commons Attribution 4.0 International License, which permits use, sharing, adaptation, distribution and reproduction in any medium or format, as long as you give appropriate credit to the original author(s) and the source, provide a link to the Creative Commons licence, and indicate if changes were made. The images or other third party material in this article are included in the article's Creative Commons licence, unless indicated otherwise in a credit line to the material. If material is not included in the article's Creative Commons licence and your intended use is not permitted by statutory regulation or exceeds the permitted use, you will need to obtain permission directly from the copyright holder. To view a copy of this licence, visit http://creativecommons.org/licenses/by/4.0/. The Creative Commons Public Domain Dedication waiver (http://creativecommons.org/publicdomain/zero/1.0/) applies to the data made available in this article, unless otherwise stated in a credit line to the data. Reprints and PermissionsCite this articleAyala Izurieta, J.E., Márquez, C.O., García, V.J. et al. Correction to: Multi‑predictor mapping of soil organic carbon in the alpine tundra: a case study for the central Ecuadorian páramo. Carbon Balance Manage 16, 35 (2021). https://doi.org/10.1186/s13021-021-00198-zDownload citationPublished: 15 November 2021DOI: https://doi.org/10.1186/s13021-021-00198-zShare this articleAnyone you share the following link with will be able to read this content:Get shareable linkSorry, a shareable link is not currently available for this article.Copy to clipboard Provided by the Springer Nature SharedIt content-sharing initiative

Amazon palm swamp peatlands are major carbon (C) sinks and reservoirs. In Peru, this ecosystem is widely threatened owing to the recurrent practice of cutting Mauritia flexuosa palms for fruit harvesting. Such degradation could significantly damage peat deposits by altering C fluxes through fine root productivity, mortality, and decomposition rates which contribute to and regulate peat accumulation. Along a same peat formation, we studied an undegraded site (Intact), a moderately degraded site (mDeg) and a heavily degraded site (hDeg) over 11 months. Fine root C stocks and fluxes were monthly sampled by sequential coring. Concomitantly, fine root decomposition was investigated using litter bags. In the experimental design, fine root stocks and dynamics were assessed separately according to vegetation type (M. flexuosa palm and other tree species) and M. flexuosa age class. Furthermore, results obtained from individual palms and trees were site-scaled by using forest composition and structure. At the scale of individuals, fine root C biomass in M. flexuosa adults was higher at the mDeg site than at the Intact and hDeg sites, while in trees it was lowest at the hDeg site. Site-scale fine root biomass (Mg C ha−1) was higher at the mDeg site (0.58 ± 0.05) than at the Intact (0.48 ± 0.05) and hDeg sites (0.32 ± 0.03). Site-scale annual fine root mortality rate was not significantly different between sites (3.4 ± 1.3, 2.0 ± 0.8, 1.5 ± 0.7 Mg C ha−1 yr−1 at the Intact, mDeg, and hDeg sites) while productivity (same unit) was lower at the hDeg site (1.5 ± 0.8) than at the Intact site (3.7 ± 1.2), the mDeg site being intermediate (2.3 ± 0.9). Decomposition was slow with 63.5−74.4% of mass remaining after 300 days and it was similar among sites and vegetation types. The significant lower fine root C stock and annual productivity rate at the hDeg site than at the Intact site suggests a potential for strong degradation to disrupt peat accretion. These results stress the need for a sustainable management of these forests to maintain their C sink function.

The recent studies of the variations in the atmospheric column-averaged CO2 concentration ( $${\text{X}}_{{{\text{CO}}_{{2}} }}$$ ) above croplands and forests show a negative correlation between $${\text{X}}_{{{\text{CO}}_{{2}} }}$$ and Sun Induced Chlorophyll Fluorescence (SIF) and confirmed that photosynthesis is the main regulator of the terrestrial uptake for atmospheric CO2. The remote sensing techniques in this context are very important to observe this relation, however, there is still a time gap in orbital data, since the observation is not daily. Here we analyzed the effects of several variables related to the photosynthetic capacity of vegetation on $${\text{X}}_{{{\text{CO}}_{{2}} }}$$ above São Paulo state during the period from 2015 to 2019 and propose a daily model to estimate the natural changes in atmospheric CO2. The data retrieved from the Orbiting Carbon Observatory-2 (OCO-2), NASA-POWER and Application for Extracting and Exploring Analysis Ready Samples (AppEEARS) show that Global Radiation (Qg), Sun Induced Chlorophyll Fluorescence (SIF) and, Relative Humidity (RH) are the most significant factors for predicting the annual $${\text{X}}_{{{\text{CO}}_{{2}} }}$$ cycle. The daily model of $${\text{X}}_{{{\text{CO}}_{{2}} }}$$ estimated from Qg and RH predicts daily $${\text{X}}_{{{\text{CO}}_{{2}} }}$$ with root mean squared error of 0.47 ppm (the coefficient of determination is equal to 0.44, p  中文翻译： 用于估计巴西圣保罗州上方每日大气柱平均 CO2 浓度的经验模型 最近对农田和森林上方大气柱平均 CO2 浓度 ( $${\text{X}}_{{{\text{CO}}_{{2}} }}$$ ) 变化的研究表明$${\text{X}}_{{{\text{CO}}_{{2}} }}$$ 与太阳诱导的叶绿素荧光 (SIF) 呈负相关，并证实光合作用是大气 CO2 的陆地吸收。在这种情况下，遥感技术对于观察这种关系非常重要，但是，轨道数据仍然存在时间差距，因为观测不是每天。在这里，我们分析了与植被光合能力相关的几个变量对圣保罗州以上 $${\text{X}}_{{{\text{CO}}_{{2}} }}$$ 的影响。 2015 年至 2019 年期间，并提出了一个每日模型来估计大气 CO2 的自然变化。从轨道碳观测站 2 (OCO-2)、NASA-POWER 和提取和探索分析就绪样本应用 (AppEEARS) 检索到的数据表明，全球辐射 (Qg)、太阳诱导的叶绿素荧光 (SIF) 和相对湿度(RH) 是预测年度 $${\text{X}}_{{{\text{CO}}_{{2}} }}$$ 周期的最重要因素。从 Qg 和 RH 估计的 $${\text{X}}_{{{\text{CO}}_{{2}} }}$$ 的每日模型预测每日 $${\text{X}}_ {{{\text{CO}}_{{2}} }}$$，均方根误差为 0.47 ppm（决定系数等于 0.44，p < 0.01）。

Forest above-ground biomass (AGB) accumulation is widely considered an important tool for mitigating climate change. However, the general pattern of forest AGB accumulation associated with age and climate gradients across various forest functional types at a global scale have remained unclear. In this study, we compiled a global AGB data set and applied a Bayesian statistical model to reveal the age-related dynamics of forest AGB accumulation, and to quantify the effects of mean annual temperature and annual precipitation on the initial AGB accumulation rate and on the saturated AGB characterizing the limit to AGB accumulation. The results of the study suggest that mean annual temperature has a significant positive effect on the initial AGB accumulation rate in needleleaf evergreen forest, and a negative effect in broadleaf deciduous forest; whereas annual precipitation has a positive effect in broadleaf deciduous forest, and negative effect in broadleaf evergreen forest. The positive effect of mean annual temperature on the saturated AGB in broadleaf evergreen forest is greater than in broadleaf deciduous forest; annual precipitation has a greater negative effect on the saturated AGB in deciduous forests than in evergreen forests. Additionally, the difference of AGB accumulation rate across four forest functional types is closely correlated with the forest development stage at a given climate. The contrasting responses of AGB accumulation rate to mean annual temperature and precipitation across four forest functional types emphasizes the importance of incorporating the complexity of forest types into the models which are used in planning climate change mitigation. This study also highlights the high potential for further AGB growth in existing evergreen forests.